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Introduction and Molecular Overview
N,N-Diethyl-2-hydroxy-2-phenylacetamide, also known by its synonym N,N-

diethylmandelamide, is a fascinating yet relatively underexplored molecule within the broader

class of phenylacetamide derivatives. With the chemical formula C12H17NO2 and a molecular

weight of approximately 207.27 g/mol , this compound is structurally characterized by a central

acetamide core, N,N-disubstituted with ethyl groups, and a phenyl group attached to the α-

carbon, which also bears a hydroxyl moiety.[1] This α-hydroxy acid amide structure positions it

as a derivative of mandelic acid, a well-known and biologically significant α-hydroxy acid

utilized in various pharmaceutical and cosmetic applications.[2][3]

The presence of a chiral center at the α-carbon and the combination of a hydrophilic hydroxyl

group with a lipophilic phenyl ring and diethylamide moiety bestow upon this molecule a unique

physicochemical profile that suggests potential for diverse biological activities. While its non-

hydroxylated analog, N,N-Diethyl-2-phenylacetamide (DEPA), has been extensively studied as

an insect repellent[4], the introduction of the hydroxyl group in N,N-Diethyl-2-hydroxy-2-
phenylacetamide is anticipated to significantly modulate its biological properties, including its
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interactions with physiological targets. This technical guide aims to provide a comprehensive

literature review, detailing its synthesis, chemical properties, and potential pharmacological

activities, thereby serving as a foundational resource for researchers and drug development

professionals.

Physicochemical Properties
A summary of the key physicochemical properties of N,N-Diethyl-2-hydroxy-2-
phenylacetamide is presented in the table below. It is important to note that while some data

is available, comprehensive experimental characterization is still somewhat limited in the public

domain.

Property Value Source

Molecular Formula C12H17NO2 [1]

Molecular Weight 207.27 g/mol [1]

CAS Number 2019-69-4 (racemate) [5]

65309-12-8 ((R)-enantiomer) [1]

IUPAC Name
N,N-diethyl-2-hydroxy-2-

phenylacetamide

Synonyms N,N-Diethylmandelamide

Appearance
Predicted to be a solid or semi-

solid at room temperature.

Solubility
Expected to be soluble in a

range of organic solvents.

Synthesis of N,N-Diethyl-2-hydroxy-2-
phenylacetamide
The synthesis of N,N-Diethyl-2-hydroxy-2-phenylacetamide can be logically approached

through the amidation of mandelic acid or its derivatives. The general synthesis of α-hydroxy

amides is a well-established area of organic chemistry.[6][7]
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Proposed Synthetic Pathway: Amidation of Mandelic
Acid
A plausible and direct route to N,N-Diethyl-2-hydroxy-2-phenylacetamide involves the

reaction of mandelic acid with diethylamine in the presence of a suitable coupling agent. This

method is a standard procedure for amide bond formation.

Reactants

Mandelic Acid

Coupling Agent
(e.g., DCC, HATU)

+

Diethylamine

+

N,N-Diethyl-2-hydroxy-2-phenylacetamideAmidation Reaction

Click to download full resolution via product page

Caption: Proposed synthesis of N,N-Diethyl-2-hydroxy-2-phenylacetamide from mandelic

acid.

Experimental Protocol: Synthesis via Amidation
The following is a detailed, step-by-step methodology for the synthesis of N,N-Diethyl-2-
hydroxy-2-phenylacetamide from mandelic acid.

Materials:

Mandelic acid

Diethylamine

N,N'-Dicyclohexylcarbodiimide (DCC) or another suitable coupling agent

Dichloromethane (DCM) or another suitable aprotic solvent

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 12 Tech Support

https://www.benchchem.com/product/b1209631/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-n-n-diethyl-2-hydroxy-2-phenylacetamide
https://www.benchchem.com/product/b1209631/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-n-n-diethyl-2-hydroxy-2-phenylacetamide
https://www.benchchem.com/product/b1209631/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-n-n-diethyl-2-hydroxy-2-phenylacetamide
https://www.benchchem.com/product/b1209631/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-n-n-diethyl-2-hydroxy-2-phenylacetamide
https://www.benchchem.com/product/b1209631/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-n-n-diethyl-2-hydroxy-2-phenylacetamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1209631?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hydrochloric acid (1 M)

Sodium bicarbonate (saturated solution)

Brine (saturated sodium chloride solution)

Anhydrous magnesium sulfate or sodium sulfate

Silica gel for column chromatography

Ethyl acetate and hexanes for elution

Procedure:

Reaction Setup: In a round-bottom flask, dissolve mandelic acid (1 equivalent) in anhydrous

DCM. To this solution, add diethylamine (1.1 equivalents).

Coupling Agent Addition: Cool the reaction mixture to 0 °C in an ice bath. Slowly add a

solution of DCC (1.1 equivalents) in DCM to the stirred reaction mixture.

Reaction Progression: Allow the reaction to warm to room temperature and stir for 12-24

hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

Work-up: Once the reaction is complete, filter the mixture to remove the dicyclohexylurea

byproduct.

Extraction: Wash the filtrate successively with 1 M HCl, saturated sodium bicarbonate

solution, and brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or

sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

Purification: Purify the crude product by silica gel column chromatography using a gradient of

ethyl acetate in hexanes as the eluent to yield pure N,N-Diethyl-2-hydroxy-2-
phenylacetamide.

Analytical Characterization
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The structural confirmation of N,N-Diethyl-2-hydroxy-2-phenylacetamide would rely on a

combination of spectroscopic techniques. While a comprehensive set of experimental spectra

for this specific molecule is not readily available in the public domain, the expected spectral

data can be predicted based on its chemical structure and data from analogous compounds.[8]

[9][10][11][12][13][14]

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic

protons, the methine proton at the α-carbon, the methylene and methyl protons of the

diethylamino group, and the hydroxyl proton. The chemical shifts would be influenced by the

neighboring functional groups.

¹³C NMR: The carbon NMR spectrum would display signals for the carbonyl carbon, the

carbons of the phenyl ring, the α-carbon bearing the hydroxyl group, and the carbons of the

diethylamino group.

Infrared (IR) Spectroscopy
The IR spectrum would be characterized by a broad absorption band for the hydroxyl group (O-

H stretch) typically in the region of 3200-3600 cm⁻¹, a strong absorption for the amide carbonyl

group (C=O stretch) around 1630-1680 cm⁻¹, and characteristic absorptions for the aromatic C-

H and C=C bonds.

Mass Spectrometry (MS)
Mass spectrometry would be used to determine the molecular weight of the compound. The

electron ionization (EI) mass spectrum would likely show a molecular ion peak corresponding

to the molecular weight of 207.27, along with characteristic fragmentation patterns.

Potential Pharmacological Activities and Mechanism
of Action
While specific pharmacological data for N,N-Diethyl-2-hydroxy-2-phenylacetamide is limited,

the structural class of mandelamide and phenylacetamide derivatives has been investigated for

a range of biological activities.[2][3][15][16]
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Central Nervous System (CNS) Activity
Phenylacetamide derivatives are known to possess CNS activity, with some exhibiting

anticonvulsant and sedative-hypnotic properties.[17][18][19][20] The mechanism of action for

some of these compounds involves the modulation of ion channels, such as voltage-gated

sodium channels.[20] It is plausible that N,N-Diethyl-2-hydroxy-2-phenylacetamide could

exhibit CNS depressant effects.

N,N-Diethyl-2-hydroxy-2-phenylacetamide

Central Nervous System

Acts on

Ion Channels
(e.g., Sodium Channels)

Neurotransmitter Receptors
(e.g., GABA-A)

Sedative Effects Anticonvulsant Activity

Click to download full resolution via product page

Caption: Potential mechanism of CNS activity for N,N-Diethyl-2-hydroxy-2-phenylacetamide.

Antimicrobial and Anti-inflammatory Potential
Mandelic acid and its derivatives have been reported to possess antimicrobial and anti-

inflammatory properties.[2][3][16] The combination of the mandelic acid scaffold with an amide

functionality could lead to compounds with dual-action capabilities, targeting both microbial

infections and inflammatory responses.

Experimental Protocols for Pharmacological Evaluation
In Vitro Assays:
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Receptor Binding Assays: To determine the affinity of the compound for various CNS

receptors.

Ion Channel Electrophysiology: To assess the effect of the compound on the function of

voltage-gated ion channels.

Antimicrobial Susceptibility Testing: To evaluate the minimum inhibitory concentration (MIC)

against a panel of bacteria and fungi.

In Vivo Models:

Rodent Models of Epilepsy: Such as the maximal electroshock (MES) test to assess

anticonvulsant activity.

Animal Models of Sedation: Including the open field test and elevated plus-maze to evaluate

sedative and anxiolytic effects.

Models of Inflammation: Such as the carrageenan-induced paw edema model in rats to

assess anti-inflammatory activity.

Toxicology and Safety
Comprehensive toxicological data for N,N-Diethyl-2-hydroxy-2-phenylacetamide is not

readily available. A safety data sheet for the compound indicates that much of the toxicity data

has not been determined.[3] However, information on the related compound, N,N-Diethyl-2-

phenylacetamide, suggests that it has low acute toxicity. As with any chemical compound,

appropriate personal protective equipment should be used when handling N,N-Diethyl-2-
hydroxy-2-phenylacetamide.

Future Directions and Conclusion
N,N-Diethyl-2-hydroxy-2-phenylacetamide represents an intriguing molecule at the

intersection of mandelic acid and phenylacetamide chemistry. While its non-hydroxylated

counterpart has found a niche as an insect repellent, the introduction of a hydroxyl group opens

the door to a wider range of potential pharmacological applications, particularly in the realm of

CNS disorders.
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The logical next steps in the exploration of this compound would involve a systematic

investigation of its biological activities, starting with in vitro screening across a panel of CNS

targets, followed by in vivo studies to confirm any promising initial findings. Furthermore, a

detailed toxicological profile is necessary to establish its safety for any potential therapeutic

use. The synthetic route outlined in this guide provides a clear path for obtaining the necessary

quantities of this compound for such investigations.

In conclusion, N,N-Diethyl-2-hydroxy-2-phenylacetamide is a compound with untapped

potential. This technical guide consolidates the available information and provides a framework

for future research that could unlock new therapeutic avenues based on this unique chemical

scaffold.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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